Cas no 185300-51-0 (Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy-)

• Product Name: Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy-
• CAS No: 185300-51-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 135491
• PubChem ID: 2735890
• Update Time: 2025-10-31

Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy-
• 2-cyclopentyloxy-4-isocyanato-1-methoxybenzene
• 3-(Cyclopentyloxy)-4-methoxyphenyl isocyanate
• 3-CYCLOPENTOXY-4-METHOXYPHENYL ISOCYANATE
• 3-(Cyclopentoxy)-4-methoxyphenyl isocyanate
• OR0321
• BUTTPARK 46\04-52
• 2-(Cyclopentyloxy)-4-isocyanato-1-methoxybenzene
• Benzene, 2-(cyclopentyloxy)-4-isocyanato-1-methoxy- (9CI)
• AKOS015912357
• 3-(Cyclopentyloxy)-4-methoxyphenylisocyanate
• FT-0613746
• SCHEMBL1019321
• VDXGNTYFJGXXAA-UHFFFAOYSA-N
• J-011884
• A812943
• MFCD00830921
• 185300-51-0
• 3-cyclopentoxy-4-methoxyphenylisocyanate
• DTXSID80371003

• MDL： MFCD00830921
• Inchi： 1S/C13H15NO3/c1-16-12-7-6-10(14-9-15)8-13(12)17-11-4-2-3-5-11/h6-8,11H,2-5H2,1H3
• InChI Key： VDXGNTYFJGXXAA-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1OC)N=C=O)C1CCCC1

Computed Properties

• Exact Mass: 233.10500
• Monoisotopic Mass: 233.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 120 °C
• Flash Point: °C
• Refractive Index: 1.554
• PSA: 47.89000
• LogP: 2.98390
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy- Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：2206
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36/37/39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy-

Introduction to Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy- (CAS No. 185300-51-0)

Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy- is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 185300-51-0, is a derivative of benzene with unique structural and functional properties that make it valuable in various synthetic applications. The presence of both an isocyanate group and an ether linkage in its molecular structure contributes to its reactivity and potential utility in the development of novel materials and bioactive molecules.

The compound's structure consists of a benzene ring substituted with a cyclopentyloxy group at the 2-position, a methoxy group at the 1-position, and an isocyanato group at the 4-position. This specific arrangement imparts distinct chemical characteristics, making it a versatile intermediate in organic synthesis. The isocyanate functionality, in particular, is known for its ability to participate in polymerization reactions, forming polyurethanes and other polymeric materials. This property has opened up avenues for exploring its use in advanced material science applications.

In recent years, there has been growing interest in the application of isocyanate-containing compounds in pharmaceutical research. The isocyanate group can undergo reactions with nucleophiles such as amines and hydroxyl groups, leading to the formation of urea and carbamate derivatives. These derivatives have shown promise as intermediates in the synthesis of bioactive molecules, including potential drug candidates. The cyclopentyloxy and methoxy groups further enhance the compound's reactivity by providing additional sites for functionalization, enabling the creation of complex molecular architectures.

One of the most compelling aspects of Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy- is its potential role in medicinal chemistry. Researchers have been exploring its utility as a building block for designing novel therapeutic agents. For instance, the incorporation of this compound into drug molecules can lead to enhanced binding affinity and improved pharmacokinetic properties. The ability to modify its structure through further chemical transformations allows for the tailoring of its biological activity to target specific disease pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired molecular framework efficiently. These methodologies highlight the compound's significance as a key intermediate in modern synthetic organic chemistry.

Recent studies have also demonstrated the application of Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy- in polymer chemistry. Its ability to act as a monomer or cross-linking agent has led to the development of novel polyurethane-based materials with tailored properties. These materials exhibit enhanced mechanical strength, thermal stability, and biodegradability, making them suitable for use in various industrial applications. Additionally, the incorporation of bioactive moieties into these polymers has opened up possibilities for creating smart materials that can respond to environmental stimuli.

The pharmaceutical industry has been particularly interested in exploring the potential therapeutic applications of derivatives derived from this compound. By leveraging its unique structural features, researchers have been able to design molecules that exhibit inhibitory activity against various biological targets. For example, modifications to the cyclopentyloxy and methoxy groups have been shown to influence binding interactions with enzymes and receptors, leading to promising results in preclinical studies.

The safety profile of Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy- is another critical aspect that has been thoroughly investigated. While isocyanate-containing compounds require careful handling due to their reactivity, appropriate synthetic protocols can ensure their safe use in laboratory settings. Studies have focused on optimizing reaction conditions to minimize unwanted side reactions and hazardous byproducts. Furthermore, advancements in green chemistry principles have led to the development of more sustainable synthetic routes that reduce environmental impact.

In conclusion, Benzene,2-(cyclopentyloxy)-4-isocyanato-1-methoxy- (CAS No. 185300-51-0) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in organic synthesis, pharmaceutical research, and material science. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.